Cas no 913547-44-1 (1-Cyclobutylmethyl-1h-indole-2,3-dione)

• Product Name: 1-Cyclobutylmethyl-1h-indole-2,3-dione
• CAS No: 913547-44-1
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD21240221
• CID: 2150588
• Update Time: 2025-06-26

1-Cyclobutylmethyl-1h-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutylmethyl-1H-indole-2,3-dione
• 1-Cyclobutylmethyl-1h-indole-2,3-dione

• MDL： MFCD21240221
• Inchi： 1S/C13H13NO2/c15-12-10-6-1-2-7-11(10)14(13(12)16)8-9-4-3-5-9/h1-2,6-7,9H,3-5,8H2
• InChI Key： NLPIYUDVQYVCMP-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N1CC1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.9
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Cyclobutylmethyl-1h-indole-2,3-dione

Introduction to 1-Cyclobutylmethyl-1H-indole-2,3-dione (CAS No. 913547-44-1)

1-Cyclobutylmethyl-1H-indole-2,3-dione, identified by its Chemical Abstracts Service (CAS) number 913547-44-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 1-cyclobutylmethyl-1H-indole-2,3-dione incorporates a cyclobutylmethyl group attached to a benzothiophene core, which imparts unique electronic and steric properties that make it a promising candidate for further investigation.

The indole scaffold is particularly noteworthy due to its prevalence in natural products and its well-documented role in modulating various biological pathways. Indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The addition of the cyclobutylmethyl substituent to the indole ring system introduces steric hindrance and alters the electronic distribution, which can influence the compound's interactions with biological targets. This modification has the potential to enhance binding affinity and selectivity, making 1-cyclobutylmethyl-1H-indole-2,3-dione a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in developing novel indole-based compounds for therapeutic purposes. The dione functional group in 1-cyclobutylmethyl-1H-indole-2,3-dione contributes to its reactivity and allows for further chemical modification, enabling the synthesis of analogues with tailored properties. This flexibility has been exploited in several research endeavors aimed at identifying new pharmacophores with improved efficacy and reduced toxicity.

One of the most compelling aspects of 1-cyclobutylmethyl-1H-indole-2,3-dione is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer progression and inflammatory diseases. For instance, studies have demonstrated that derivatives of 1-cyclobutylmethyl-1H-indole-2,3-dione can modulate the activity of enzymes such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are implicated in various pathological conditions.

The cyclobutylmethyl group in 1-cyclobutylmethyl-1H-indole-2,3-dione also plays a crucial role in determining its pharmacokinetic profile. The bulkiness of this substituent can influence metabolic stability and membrane permeability, factors that are critical for drug development. By optimizing these properties, researchers aim to enhance the bioavailability and duration of action of potential therapeutic agents derived from this scaffold.

Recent advances in computational chemistry have facilitated the rapid design and evaluation of novel indole derivatives like 1-cyclobutylmethyl-1H-indole-2,3-dione. Molecular modeling techniques have been employed to predict binding affinities and identify optimal analogues for further experimental validation. These computational approaches have significantly accelerated the drug discovery process and have enabled the identification of lead compounds with high potential for clinical development.

The biological activity of 1-cyclobutylmethyl-1H-indole-2,3-dione has been explored in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For example, research has shown that derivatives of this molecule can interfere with signaling pathways involved in cell proliferation and survival, making them attractive candidates for treating cancers and other proliferative disorders.

Moreover, the structural versatility of 1-cyclobutylmethyl-1H-indole-2,3-dione allows for its incorporation into libraries of compounds designed for high-throughput screening (HTS). HTS platforms have been instrumental in identifying novel bioactive molecules by systematically testing large collections of compounds against biological targets. The use of 1-cyclobutylmethyl-1H-indole-2,3-dione as a starting point has led to the discovery of several promising candidates that are now undergoing further optimization.

The synthesis of 1-cyclobutylmethyl-1H-indole-2,3-dione involves multi-step organic transformations that highlight its synthetic accessibility. The presence of both the cyclobutylmethyl and dione functional groups provides multiple opportunities for functionalization, allowing chemists to explore diverse structural variations. This synthetic flexibility is crucial for generating a wide range of analogues with tailored biological activities.

In conclusion, 1-Cyclobutylmethyl-1H-indole-2,3-dione (CAS No. 913547-44-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features combine to create a versatile scaffold that can be modified to develop novel therapeutic agents. The growing body of research on this molecule underscores its importance as a building block for drug discovery efforts aimed at addressing various human diseases.